71-50-1

Acetate

• CAS RN:
• 71-50-1

• Formula:
• CH3COO(−)
  C2H3O2(−)
  C2H3O2-

• InChI:
• InChI=1S/C2H4O2/c1-2(3)4/h1H3,(H,3,4)/p-1

• InChIKey:
• QTBSBXVTEAMEQO-UHFFFAOYSA-M

• Acetate is a monocarboxylic acid anion resulting from the removal of a proton from the carboxy group of acetic acid. It has a role as a human metabolite and a Saccharomyces cerevisiae metabolite. It is a conjugate base of an acetic acid.

1H-Pyrazolo[4,3-c]pyridine

In Stock

• CAS RN:
• 271-50-1

• Formula:
• C6H5N3

• InChI:
• InChI=1S/C6H5N3/c1-2-7-3-5-4-8-9-6(1)5/h1-4H,(H,8,9)

• InChIKey:
• WCXFPLXZZSWROM-UHFFFAOYSA-N

• 1H-Pyrazolo[4,3-c]pyridine is a useful research compound. Its molecular formula is C6H5N3 and its molecular weight is 119.127. The purity is usually 95%.

L-tert-Leucine

Usually In Stock

• CAS RN:
• 471-50-1

• Formula:
• C6H13NO2

• InChI:
• InChI=1S/C6H13NO2/c1-6(2,3)4(7)5(8)9/h4H,7H2,1-3H3,(H,8,9)/t4-/m1/s1

• InChIKey:
• NPDBDJFLKKQMCM-SCSAIBSYSA-N

• L-tert-Leucine is a useful research compound. Its molecular formula is C6H13NO2 and its molecular weight is 131.17 g/mol. The purity is usually 95%.

3,7-Dimethyloct-6-en-1-yl chloroacetate

• CAS RN:
• 5471-50-1

• Formula:
• C12H21ClO2

• InChI:
• InChI=1S/C12H21ClO2/c1-10(2)5-4-6-11(3)7-8-15-12(14)9-13/h5,11H,4,6-9H2,1-3H3

• InChIKey:
• WVUYCURPUOHOPE-UHFFFAOYSA-N

• 3,7-Dimethyloct-6-en-1-yl chloroacetate is a useful research compound. Its molecular formula is C12H21ClO2 and its molecular weight is 232.74 g/mol. The purity is usually 95%.

N-[2-(2,3-Dihydro-1H-indol-1-yl)phenyl]formamide

• CAS RN:
• 71971-50-1

• Formula:
• C15H14N2O

• InChI:
• InChI=1S/C15H14N2O/c18-11-16-13-6-2-4-8-15(13)17-10-9-12-5-1-3-7-14(12)17/h1-8,11H,9-10H2,(H,16,18)

• InChIKey:
• CMQZIRIDBSWWPH-UHFFFAOYSA-N

• N-[2-(2,3-Dihydro-1H-indol-1-yl)phenyl]formamide is a useful research compound. Its molecular formula is C15H14N2O and its molecular weight is 238.28 g/mol. The purity is usually 95%.

5-Chloro-2-phenylpyrimidine

Usually In Stock

• CAS RN:
• 34771-50-1

• Formula:
• C10H7ClN2

• InChI:
• InChI=1S/C10H7ClN2/c11-9-6-12-10(13-7-9)8-4-2-1-3-5-8/h1-7H

• InChIKey:
• IPRQXVCEBSOQIE-UHFFFAOYSA-N

• 5-Chloro-2-phenylpyrimidine is a useful research compound. Its molecular formula is C10H7ClN2 and its molecular weight is 190.63 g/mol. The purity is usually 95%.

1,3-Bis(trichlorosilyl)propane

In Stock

• CAS RN:
• 18171-50-1

• Formula:
• C3H6Cl6Si2

• InChI:
• InChI=1S/C3H6Cl6Si2/c4-10(5,6)2-1-3-11(7,8)9/h1-3H2

• InChIKey:
• MLDKTCCADNRZEK-UHFFFAOYSA-N

• 1,3-Bis(trichlorosilyl)propane, also known as 1,3-Bis(trichlorosilyl)propane, is a useful research compound. Its molecular formula is C3H6Cl6Si2 and its molecular weight is 311 g/mol. The purity is usually 95%.

2,2-Bis(chloromethyl)-1,3-dioxolane

In Stock

• CAS RN:
• 26271-50-1

• Formula:
• C5H8Cl2O2

• InChI:
• InChI=1S/C5H8Cl2O2/c6-3-5(4-7)8-1-2-9-5/h1-4H2

• InChIKey:
• FHJYNPLJBTVKBO-UHFFFAOYSA-N

• 2,2-Bis(chloromethyl)-1,3-dioxolane, also known as 2,2-Bis(chloromethyl)-1,3-dioxolane, is a useful research compound. Its molecular formula is C5H8Cl2O2 and its molecular weight is 171.02 g/mol. The purity is usually 95%.

Tetrahydrouridine

In Stock

• CAS RN:
• 18771-50-1

• Formula:
• C9H16N2O6

• InChI:
• InChI=1S/C9H16N2O6/c12-3-4-6(14)7(15)8(17-4)11-2-1-5(13)10-9(11)16/h4-8,12-15H,1-3H2,(H,10,16)

• InChIKey:
• UCKYOOZPSJFJIZ-XVKVHKPRSA-N

• Competitive cytidine deaminase inhibitor (IC50= 152 μM). Modulates antiproliferative effects. Orally active.
  Tetrahydrouridine is a competitive, reversible inhibitor of cytidine deaminase (Ki values = 54 and 240 nM for human and E. coli enzymes, respectively). Its use, alone or in combination with the DNA methyltransferase inhibitor 5-fluoro-2’-deoxycytidine, is being evaluated in animal models and clinical trials for diseases, including cancer and mitochondrial DNA depletion syndrome.
  Tetrahydrouridine is a synthetic pyrimidine nucleoside analogue with biomodulating activity. Tetrahydrouridine increases the efficacy of the radiosensitizer cytochlor (5-chloro-2'-deoxycytidine) by inhibiting the enzyme deoxycytidine monophosphate (dCMP) deaminase and preventing the premature deamination of the cytochlor metabolite 5-chloro-2'-deoxycytidine monophosphate (CldCMP) to 5-...

6,8-Dichloro-chroman-3-carboxylic acid methyl ester

Usually In Stock

• CAS RN:
• 885271-50-1

• Formula:
• C11H10Cl2O3

• InChI:
• InChI=1S/C11H10Cl2O3/c1-15-11(14)7-2-6-3-8(12)4-9(13)10(6)16-5-7/h3-4,7H,2,5H2,1H3

• InChIKey:
• GEEZWTHQPWMOMW-UHFFFAOYSA-N

• 6,8-Dichloro-chroman-3-carboxylic acid methyl ester is a useful research compound. Its molecular formula is C11H10Cl2O3 and its molecular weight is 261.1 g/mol. The purity is usually 95%.

3-(2,3-Dichlorobenzoyl)thiophene

In Stock

• CAS RN:
• 898771-50-1

• Formula:
• C11H6Cl2OS

• InChI:
• InChI=1S/C11H6Cl2OS/c12-9-3-1-2-8(10(9)13)11(14)7-4-5-15-6-7/h1-6H

• InChIKey:
• DSOCXAXBZJAJMD-UHFFFAOYSA-N

• 3-(2,3-Dichlorobenzoyl)thiophene is a useful research compound. Its molecular formula is C11H6Cl2OS and its molecular weight is 257.1 g/mol. The purity is usually 95%.

2,6,7-Trichloro-3-methylquinoxaline

• CAS RN:
• 212771-50-1

• Formula:
• C9H5Cl3N2

• InChI:
• InChI=1S/C9H5Cl3N2/c1-4-9(12)14-8-3-6(11)5(10)2-7(8)13-4/h2-3H,1H3

• InChIKey:
• BGHYEKFIVMFWRP-UHFFFAOYSA-N

• 2,6,7-Trichloro-3-methylquinoxaline is a useful research compound. Its molecular formula is C9H5Cl3N2 and its molecular weight is 247.5 g/mol. The purity is usually 95%.

N1-((3-((4-methoxyphenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-(4-methylbenzyl)oxalamide

In Stock

• CAS RN:
• 869071-50-1

• Formula:
• C22H27N3O6S

• InChI:
• InChI=1S/C22H27N3O6S/c1-16-4-6-17(7-5-16)14-23-21(26)22(27)24-15-20-25(12-3-13-31-20)32(28,29)19-10-8-18(30-2)9-11-19/h4-11,20H,3,12-15H2,1-2H3,(H,23,26)(H,24,27)

• InChIKey:
• XDMUZQQMWDHJPG-UHFFFAOYSA-N

• N1-((3-((4-methoxyphenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-(4-methylbenzyl)oxalamide is a useful research compound. Its molecular formula is C22H27N3O6S and its molecular weight is 461.53. The purity is usually 95%.

2-(2-fluorophenoxy)-N-{2-[4-(pyrrolidin-1-yl)phenyl]ethyl}acetamide

In Stock

• CAS RN:
• 953171-50-1

• Formula:
• C20H23FN2O2

• InChI:
• InChI=1S/C20H23FN2O2/c21-18-5-1-2-6-19(18)25-15-20(24)22-12-11-16-7-9-17(10-8-16)23-13-3-4-14-23/h1-2,5-10H,3-4,11-15H2,(H,22,24)

• InChIKey:
• OZIPULLTPWHJHS-UHFFFAOYSA-N

• 2-(2-fluorophenoxy)-N-{2-[4-(pyrrolidin-1-yl)phenyl]ethyl}acetamide is a useful research compound. Its molecular formula is C20H23FN2O2 and its molecular weight is 342.4 g/mol. The purity is usually 95%.

4-methoxy-N-[3-methyl-2-(4-methylbenzoyl)-1-benzofuran-5-yl]benzamide

In Stock

• CAS RN:
• 929471-50-1

• Formula:
• C25H21NO4

• InChI:
• InChI=1S/C25H21NO4/c1-15-4-6-17(7-5-15)23(27)24-16(2)21-14-19(10-13-22(21)30-24)26-25(28)18-8-11-20(29-3)12-9-18/h4-14H,1-3H3,(H,26,28)

• InChIKey:
• GCWAYPJIDDXOMV-UHFFFAOYSA-N

• 4-methoxy-N-[3-methyl-2-(4-methylbenzoyl)-1-benzofuran-5-yl]benzamide is a useful research compound. Its molecular formula is C25H21NO4 and its molecular weight is 399.4 g/mol. The purity is usually 95%.

5-(1-Hydroxycyclohexyl)-3-isoxazolecarbohydrazide

In Stock

• CAS RN:
• 924871-50-1

• Formula:
• C10H15N3O3

• InChI:
• InChI=1S/C10H15N3O3/c11-12-9(14)7-6-8(16-13-7)10(15)4-2-1-3-5-10/h6,15H,1-5,11H2,(H,12,14)

• InChIKey:
• JVCGABRGSLTHOF-UHFFFAOYSA-N

• 5-(1-Hydroxycyclohexyl)-3-isoxazolecarbohydrazide is a useful research compound. Its molecular formula is C10H15N3O3 and its molecular weight is 225.24 g/mol. The purity is usually 95%.

Ethyl 3-amino-4-methylpentanoate hydrochloride

In Stock

• CAS RN:
• 864871-50-1

• Formula:
• C8H18ClNO2

• InChI:
• InChI=1S/C8H17NO2.ClH/c1-4-11-8(10)5-7(9)6(2)3;/h6-7H,4-5,9H2,1-3H3;1H

• InChIKey:
• JHAWFIWKNHMVGB-UHFFFAOYSA-N

• Ethyl 3-amino-4-methylpentanoate hydrochloride is a useful research compound. Its molecular formula is C8H18ClNO2 and its molecular weight is 195.69 g/mol. The purity is usually 95%.

2-(3-Aminopiperidin-1-yl)pyridine-4-carboxylic acid

In Stock

• CAS RN:
• 1250071-50-1

• Formula:
• C11H15N3O2

• InChI:
• InChI=1S/C11H15N3O2/c12-9-2-1-5-14(7-9)10-6-8(11(15)16)3-4-13-10/h3-4,6,9H,1-2,5,7,12H2,(H,15,16)

• InChIKey:
• IVORZIPMSJUTBR-UHFFFAOYSA-N

• 2-(3-Aminopiperidin-1-yl)pyridine-4-carboxylic acid is a useful research compound. Its molecular formula is C11H15N3O2 and its molecular weight is 221.26 g/mol. The purity is usually 95%.

N-(4-(2-oxo-2-(3-oxo-3H-spiro[isobenzofuran-1,3'-piperidin]-1'-yl)ethyl)phenyl)acetamide

In Stock

• CAS RN:
• 1705971-50-1

• Formula:
• C22H22N2O4

• InChI:
• InChI=1S/C22H22N2O4/c1-15(25)23-17-9-7-16(8-10-17)13-20(26)24-12-4-11-22(14-24)19-6-3-2-5-18(19)21(27)28-22/h2-3,5-10H,4,11-14H2,1H3,(H,23,25)

• InChIKey:
• YBNRQUHIQZERMX-UHFFFAOYSA-N

• N-(4-(2-oxo-2-(3-oxo-3H-spiro[isobenzofuran-1,3'-piperidin]-1'-yl)ethyl)phenyl)acetamide is a useful research compound. Its molecular formula is C22H22N2O4 and its molecular weight is 378.428. The purity is usually 95%.

(2,5-Dimethylfuran-3-yl)-[3-[[3-(trifluoromethyl)pyridin-2-yl]oxymethyl]piperidin-1-yl]methanone

Usually In Stock

• CAS RN:
• 2379971-50-1

• Formula:
• C19H21F3N2O3

• InChI:
• InChI=1S/C19H21F3N2O3/c1-12-9-15(13(2)27-12)18(25)24-8-4-5-14(10-24)11-26-17-16(19(20,21)22)6-3-7-23-17/h3,6-7,9,14H,4-5,8,10-11H2,1-2H3

• InChIKey:
• SLFPIHSYGZHFAH-UHFFFAOYSA-N

• (2,5-Dimethylfuran-3-yl)-[3-[[3-(trifluoromethyl)pyridin-2-yl]oxymethyl]piperidin-1-yl]methanone is a useful research compound. Its molecular formula is C19H21F3N2O3 and its molecular weight is 382.383. The purity is usually 95%.

3-[(8-Oxo-1,5,6,8-tetrahydro-2H-1,5-methanopyrido[1,2-a][1,5]diazocin-3(4H)-yl)carbonyl]bicyclo[2.2.1]hept-5-ene-2-carboxylic acid

In Stock

• CAS RN:
• 1242971-50-1

• Formula:
• C20H22N2O4

• InChI:
• InChI=1S/C20H22N2O4/c23-16-3-1-2-15-14-6-11(9-22(15)16)8-21(10-14)19(24)17-12-4-5-13(7-12)18(17)20(25)26/h1-5,11-14,17-18H,6-10H2,(H,25,26)

• InChIKey:
• GQNPTTYTFSDIEG-UHFFFAOYSA-N

• 3-[(8-Oxo-1,5,6,8-tetrahydro-2H-1,5-methanopyrido[1,2-a][1,5]diazocin-3(4H)-yl)carbonyl]bicyclo[2.2.1]hept-5-ene-2-carboxylic acid is a useful research compound. Its molecular formula is C20H22N2O4 and its molecular weight is 354.4 g/mol. The purity is usually 95%.

5-Amino-1-methyl-3-iodo-1H-pyrazolo[3,4-B]pyridine

In Stock

• CAS RN:
• 1093871-50-1

• Formula:
• C7H7IN4

• InChI:
• InChI=1S/C7H7IN4/c1-12-7-5(6(8)11-12)2-4(9)3-10-7/h2-3H,9H2,1H3

• InChIKey:
• VFHDTXLRRMAKIV-UHFFFAOYSA-N

• 5-Amino-1-methyl-3-iodo-1H-pyrazolo[3,4-B]pyridine is a useful research compound. Its molecular formula is C7H7IN4 and its molecular weight is 274.06 g/mol. The purity is usually 95%.

5-Azaspiro[3.4]octan-7-ylmethanol

In Stock

• CAS RN:
• 1823371-50-1

• Formula:
• C8H15NO

• InChI:
• InChI=1S/C8H15NO/c10-6-7-4-8(9-5-7)2-1-3-8/h7,9-10H,1-6H2

• InChIKey:
• PDZDFXXMGUFNIQ-UHFFFAOYSA-N

• 5-Azaspiro[3.4]octan-7-ylmethanol is a useful research compound. Its molecular formula is C8H15NO and its molecular weight is 141.214. The purity is usually 95%.

Methyl 2-formyloxolane-2-carboxylate

In Stock

• CAS RN:
• 2219371-50-1

• Formula:
• C7H10O4

• InChI:
• InChI=1S/C7H10O4/c1-10-6(9)7(5-8)3-2-4-11-7/h5H,2-4H2,1H3

• InChIKey:
• FJCVAWLDPYRGCE-UHFFFAOYSA-N

• Methyl 2-formyloxolane-2-carboxylate is a useful research compound. Its molecular formula is C7H10O4 and its molecular weight is 158.153. The purity is usually 95%.

Decanoyl-10,10,10,d3-L-carnitine Chloride

In Stock

• CAS RN:
• 1297271-50-1

• Formula:
• C17H34ClNO4

• InChI:
• InChI=1S/C17H33NO4.ClH/c1-5-6-7-8-9-10-11-12-17(21)22-15(13-16(19)20)14-18(2,3)4;/h15H,5-14H2,1-4H3;1H/t15-;/m1./s1/i1D3;

• InChIKey:
• KETNUEKCBCWXCU-QNYOVWSSSA-N

• Decanoyl-10,10,10,d3-L-carnitine Chloride, also known as Decanoyl-10,10,10,d3-L-carnitine Chloride, is a useful research compound. Its molecular formula is C17H34ClNO4 and its molecular weight is 354.93. The purity is usually 95%.

1H-Pyrazolo[4,3-c]pyridine

• CAS RN:
• 271-49-8; 271-50-1; 271-52-3

• Formula:
• C6H5N3

• InChI:
• InChI=1S/C6H5N3/c1-2-7-3-5-4-8-9-6(1)5/h1-4H,(H,8,9)

• InChIKey:
• WCXFPLXZZSWROM-UHFFFAOYSA-N

• 1H-Pyrazolo[4,3-c]pyridine is a useful research compound. Its molecular formula is C6H5N3 and its molecular weight is 119.127. The purity is usually 95%.